Cas no 1247866-45-0 (3-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol)

• Product Name: 3-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol
• CAS No: 1247866-45-0
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 5167685
• PubChem ID: 61652639
• Update Time: 2023-11-24

3-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-chloro-3-fluorophenyl)methyl]amino}propan-1-ol
• 3-((4-Chloro-3-fluorobenzyl)amino)propan-1-ol
• 1-Propanol, 3-[[(4-chloro-3-fluorophenyl)methyl]amino]-
• 3-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol

• Inchi： 1S/C10H13ClFNO/c11-9-3-2-8(6-10(9)12)7-13-4-1-5-14/h2-3,6,13-14H,1,4-5,7H2
• InChI Key： PNDAQDOXUISIBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CNCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 159
• XLogP3: 1.7
• Topological Polar Surface Area: 32.299